2-Fluorodexetimide
Description
For the purpose of this analysis, we assume "2-Fluorodexetimide" refers to a fluorinated compound structurally related to 2-fluoroacetamide (CAS 640-19-7), a toxicant with applications in rodenticides and biochemical research.
Properties
CAS No. |
131948-18-0 |
|---|---|
Molecular Formula |
C23H25FN2O2 |
Molecular Weight |
379.5 g/mol |
IUPAC Name |
(3S)-3-[1-[(2-(18F)fluoranylphenyl)methyl]piperidin-4-yl]-3-phenylpiperidine-2,6-dione |
InChI |
InChI=1S/C23H25FN2O2/c24-20-9-5-4-6-17(20)16-26-14-11-19(12-15-26)23(18-7-2-1-3-8-18)13-10-21(27)25-22(23)28/h1-9,19H,10-16H2,(H,25,27,28)/t23-/m1/s1/i24-1 |
InChI Key |
UJOLPANGBUCHRV-PCDXLLNQSA-N |
SMILES |
C1CN(CCC1C2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=CC=C4F |
Isomeric SMILES |
C1CN(CCC1[C@@]2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=CC=C4[18F] |
Canonical SMILES |
C1CN(CCC1C2(CCC(=O)NC2=O)C3=CC=CC=C3)CC4=CC=CC=C4F |
Other CAS No. |
131948-18-0 |
Synonyms |
2-fluorodexetimide |
Origin of Product |
United States |
Comparison with Similar Compounds
Research and Regulatory Considerations
- Safety Data : Comparative analyses of fluorinated compounds emphasize the need for rigorous metabolic profiling. For example, 2-fluoroacetamide’s conversion to fluoroacetate necessitates strict handling protocols, whereas fluorouracil’s catabolism to less toxic metabolites allows clinical use .
- Regulatory Status: 2-Fluoroacetamide is banned in agricultural use in many jurisdictions due to non-selective toxicity, while fluoroprednisolone and flupentixol remain FDA-approved with controlled dispensing .
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